Cas no 899944-59-3 (N-(4-ethylphenyl)-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide)

• Product Name: N-(4-ethylphenyl)-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide
• CAS No: 899944-59-3
• MF: C₂₁H₂₀FN₃O₂S
• MW: 397.46580696106
• CID: 5488695
• Update Time: 2025-05-19

N-(4-ethylphenyl)-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-2-[4-(3-fluoro-4-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• N-(4-ethylphenyl)-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

• Inchi： 1S/C21H20FN3O2S/c1-3-15-5-7-16(8-6-15)24-19(26)13-28-20-21(27)25(11-10-23-20)17-9-4-14(2)18(22)12-17/h4-12H,3,13H2,1-2H3,(H,24,26)
• InChI Key： IDHHKGBAIAUWBT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)CSC1=NC=CN(C2=CC=C(C)C(F)=C2)C1=O

Additional information on N-(4-ethylphenyl)-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

Introduction to N-(4-ethylphenyl)-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide (CAS No. 899944-59-3)

N-(4-ethylphenyl)-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 899944-59-3, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key features that make it of particular interest to researchers seeking novel therapeutic agents.

The compound's core structure is built around a pyrazine ring, which is a six-membered heterocyclic aromatic ring containing two nitrogen atoms. This pyrazine ring is further functionalized with a sulfanyl group and an acetamide moiety, enhancing its potential biological activity. The presence of the 3-fluoro-4-methylphenyl substituent on the pyrazine ring adds another layer of complexity, influencing both the electronic properties and the interactions with biological targets.

In recent years, there has been a growing interest in heterocyclic compounds for their diverse pharmacological properties. Pyrazine derivatives, in particular, have shown promise in various therapeutic areas, including antiviral, antibacterial, and anticancer applications. The specific arrangement of atoms in N-(4-ethylphenyl)-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide suggests that it may exhibit inhibitory effects on certain enzymes or receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential to interact with biological systems in multiple ways. The 4-ethylphenyl group provides a hydrophobic anchor that can facilitate binding to lipid-rich environments within cells, while the sulfanyl and acetamide groups can engage in hydrogen bonding or ionic interactions with polar residues on target proteins. This dual functionality makes the compound a versatile scaffold for designing molecules with tailored biological activities.

The synthesis of N-(4-ethylphenyl)-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide involves multiple steps of organic chemistry, including condensation reactions, cyclization processes, and functional group transformations. Each step must be carefully controlled to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound with increasing efficiency and precision.

In the context of drug discovery, computational methods are increasingly being employed to predict the biological activity of novel compounds before they are synthesized. Molecular modeling studies can provide insights into how N-(4-ethylphenyl)-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide might interact with potential targets such as enzymes or receptors. These predictions can guide experimental efforts and help identify promising derivatives for further investigation.

Evaluation of the compound's pharmacological properties is crucial for determining its potential as a therapeutic agent. Initial studies may focus on assessing its cytotoxicity profile using various cell lines to determine if it exhibits any toxic effects at relevant concentrations. Additionally, interactions with specific enzymes or receptors can be investigated using biochemical assays to identify possible mechanisms of action.

The role of fluorine atoms in pharmaceutical compounds is well-documented due to their ability to modulate metabolic stability and binding affinity. The presence of a 3-fluoro-4-methylphenyl group in N-(4-ethylphenyl)-2-{4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide suggests that it may exhibit enhanced bioavailability or selectivity compared to analogous compounds without this substitution. This feature has made fluorinated aromatic rings valuable components in modern drug design.

The acetamide moiety is another important feature that contributes to the compound's potential biological activity. Acetamides are known to participate in hydrogen bonding interactions with biological targets, which can influence both binding affinity and specificity. By incorporating an acetamide group into the structure of N-(4-ethylphenyl)-2-{4-(3-fluoro-4-methylphenyl)-3-oxyozone-dihydropyrazin--1-sulfanyl}acetamide}, researchers have created a molecule with enhanced potential for interaction with biological systems.

Ongoing research in this area aims to further elucidate the pharmacological properties of N-(-1-pheylethylethylethylethylethylethylethylethylethylethylethylethylethylethylenethylethylethylethylenethylethylethylenethylethylethylenethylethylenethylethylenethylethlelelelelel)]]}]}]}]}]}]}]}]}]}]}]}]}]))]]]]]]]]]]]]]]]]]]]]]]]]]])]] acetamide (CAS No. 899944--59--33). Future studies may explore its efficacy in animal models or clinical trials if preclinical data indicate sufficient promise. The development of new therapeutic agents relies heavily on such comprehensive investigations to ensure that promising compounds are translated into safe and effective treatments for patients.